Cas no 1178567-92-4 (Boc-DL-phenylalanine)

• Product Name: Boc-DL-phenylalanine
• CAS No: 1178567-92-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 839481
• Update Time: 2026-04-29

Boc-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-DL-phenylalanine
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
• 2-[(tert-butoxycarbonyl)amino]-3-phenylpropanoic acid
• ACMC-209ccd
• N-(tert-Butoxycarbonyl)phenylalanine
• N-t-Butyloxycarbonyl-L-phenylalanine
• N-tert-Butyloxycarbonyl-L-phenylalanine
• PubChem12000
• STK367898

• Inchi： InChI=1S/C25H36N4O2.2C14H19NO4/c1-16(2)22-24(30)26-12-7-13-27-25(31)23(17(3)4)29-15-19-11-10-18(14-28-22)20-8-5-6-9-21(19)20;2*1-14(2,3)19-13(18)15-11(12(16)17)9-10-7-5-4-6-8-10/h5-6,8-11,16-17,22-23,28-29H,7,12-15H2,1-4H3,(H,26,30)(H,27,31);2*4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t22-,23-;2*11-/m011/s1
• InChI Key： PNQMXLCMLAOVDH-PIGLISDISA-N
• SMILES： CC([C@H]1C(NCCCNC([C@@H](NCC2=CC=C(C3=CC=CC=C23)CN1)C(C)C)=O)=O)C.CC(C)(OC(N[C@@H](C(O)=O)CC1=CC=CC=C1)=O)C.CC(C)(OC(N[C@@H](C(O)=O)CC1=CC=CC=C1)=O)C

Computed Properties

• Exact Mass: 265.131
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 69
• Rotatable Bond Count: 16
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 426.6°Cat760mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.529
• LogP: 2.41140